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Compound of Interest
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Cat. No.: B134062

1.0 Introduction and Application Notes

Flucarbazone-sodium is a selective, post-emergence herbicide used for the control of annual
grass weeds and certain broadleaf weeds in spring, durum, and winter wheat.[1][2][3] It
belongs to the sulfonylaminocarbonyl-triazolinone chemical family and is classified as a Group
2 herbicide.[1][4] Its mode of action is the inhibition of the acetolactate synthase (ALS) enzyme,
which is critical for the synthesis of branched-chain amino acids (leucine, isoleucine, and
valine) in susceptible plants.[5][6][7] This inhibition halts cell division and weed growth.[7]
Flucarbazone is absorbed through both the foliage and roots and is translocated to the
growing points of the plant.[4][6] Visible symptoms of weed control, such as discoloration, may
take several days to appear, with complete control achieved in up to four weeks.[4]

Proper application according to crop and weed growth stage, environmental conditions, and
adjuvant use is critical for maximizing efficacy and ensuring crop safety. This document
provides detailed protocols for the application of flucarbazone in wheat and for conducting
efficacy and selectivity experiments.

2.0 Data Presentation: Application Parameters

The following tables summarize the key quantitative data for the post-emergence application of
flucarbazone.

Table 1: Flucarbazone Application Timing for Post-Emergence Control in Wheat
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Crop Growth Stage Target Weed Growth Stage

Crop Type
Minimum of 1 leaf to a ]
Grasses (Wild Oat, Green
Foxtail): 1- to 4-leaf stage,
up to 2 tillers.[1][4]

Spring Wheat (including maximum of 4 leaves on
the main stem, plus 2

tillers.[1]

Durum)

Application beyond this stage Broadleaf Weeds (Redroot

may result in yield loss due to Pigweed, Stinkweed, etc.): 2-

weed competition.[1] to 6-leaf stage.[1][4]

| Winter Wheat | From the 3-leaf stage up to the green-up stage.[2] | Optimal efficacy is
achieved on small, actively growing weeds.[4] Efficacy is limited on weeds beyond the 3-leaf
stage.[8] |

Table 2: Recommended Dosage Rates of Flucarbazone (70% WDG Product) for Post-
Emergence Application

Target Crop /| Weed Application Rate (g Application Rate (g -
otes

Density product/ha) a.i./ha)
Spring Wheat
Low Wild Oat For actively growing
Infestation (<100 28.5 g/ha[1] ~20 g/ha weeds under good
plants/m?) conditions.[1]
High Wild Oat For actively growing
Infestation (>100 35.7 g/ha[1] ~25 g/ha weeds under good
plants/m?) conditions.[1]
Adverse Conditions or Maximum rate per
Tank Mix with 43 g/ha[1] 30 g/ha growing season is 43
Dicamba g/ha of product.[1]

Apply at the 4-5 leaf
General Annual )

30 - 45 g/ha[?] 21-31.5¢g/ha stage of spring wheat

Weeds

and weeds.[2]
Winter Wheat
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| General Annual Weeds | 45 - 60 g/ha[2] | 31.5 - 42 g/ha | Apply from 3-leaf to green-up stage
of winter wheat.[2] |

Table 3: Environmental and Application Conditions for Optimal Efficacy

Parameter Recommendation

Optimal control between 12°C and 24°C.

Temperature [4] Reduced activity below 8°C or above

27°C.[4]

. Requires a 1 to 2-hour rain-free period after

Rainfastness o

application.[1][8]

Do not apply when winds are gusty or exceed
Wind Speed 15 km/hr.[1] Avoid application during periods of

dead calm.[1]

200 - 300 L/ha.[8] Use higher volumes for dense
Spray Volume )

crop canopies or heavy weed pressure.[4]

A non-ionic surfactant (NIS) is mandatory.[1][8]
Adjuvant Recommended rate is 0.25% v/v (0.25 L per

100 L of spray solution).[1][9]

| Crop Stress | Avoid application if wheat is under stress from drought, frost, water-logged soils,
extreme temperatures, low fertility, or disease.[1][4] |

3.0 Experimental Protocols
3.1 Protocol for Field Efficacy and Crop Selectivity Trial

This protocol outlines a standard methodology for evaluating the efficacy of flucarbazone on
target weeds and its selectivity (safety) on the wheat crop.

3.1.1 Experimental Design

e Layout: Employ a Randomized Complete Block Design (RCBD) with a minimum of four
replications to account for field variability.[10][11][12]
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e Plot Size: Individual plot sizes should be representative of agricultural practice, for example,
2 meters by 10 meters.

e Treatments:

o

Untreated Control (Weedy Check): No herbicide application.[10]

o Weed-Free Control: Maintained by hand-weeding to assess the maximum yield potential
and serve as a benchmark for crop injury.[11]

o Flucarbazone at proposed label rate (e.g., 30 g a.i./ha).

o Flucarbazone at twice the proposed label rate (e.g., 60 g a.i./ha) to assess crop
tolerance.[10]

o Reference Herbicide: A commercial standard herbicide for the same target weeds.[10]

3.1.2 Herbicide Application

e Timing: Apply post-emergence at the crop and weed growth stages specified in Table 1.

e Equipment: Use a calibrated research plot sprayer (e.g., CO2-pressurized backpack sprayer)
equipped with fine nozzles to ensure uniform coverage.[8]

e Spray Volume: Apply at a consistent spray volume, such as 200 L/ha.[8]

e Mixing: Prepare the spray solution for each treatment immediately before application. Follow
the mixing order:

o Fill the spray tank to 1/2 with water and begin agitation.[4]

[e]

Add the required amount of flucarbazone (as a water-dispersible granule).[4]

o

Continue agitation until the product is fully dissolved.[4]

[¢]

If tank-mixing, add the partner herbicide.[4]

[¢]

Add the required volume of non-ionic surfactant (e.g., at 0.25% v/v).[4]
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o Fill the tank with the remaining water.[4]
3.1.3 Data Collection and Assessments
e Weed Density and Control:

o Before spraying, place two quadrats (e.g., 0.25 m2) in each plot and count the number of
individuals of each target weed species.

o At 21 and 42 days after application (DAA), recount the weeds in the same quadrats.

o Calculate Weed Control Efficiency (WCE) using the formula: WCE (%) = [(Weed density in
control - Weed density in treatment) / Weed density in control] x 100.[12]

o Crop Phytotoxicity:

o Visually assess crop injury at 7, 14, and 28 DAA using a scale of 0% (no effect) to 100%
(complete crop death). Note symptoms like chlorosis, necrosis, or stunting.

e Yield and Yield Components:
o At crop maturity, harvest a predetermined area (e.g., 1 m2) from the center of each plot.
o Measure the number of productive tillers (ears) per square meter.[12]
o Count the number of grains per spike from a subsample of 10 ears.
o Determine the 1000-grain weight.[12]

o Thresh the harvested sample, clean the grain, and measure its weight and moisture
content. Adjust the final grain yield to a standard moisture percentage and express it in
kg/ha .[12]

3.1.4 Statistical Analysis

o Subject all collected data to Analysis of Variance (ANOVA) using appropriate statistical
software.[12]
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o When the ANOVA indicates significant treatment effects (e.g., at p < 0.05), perform a mean
separation test, such as Fisher's Least Significant Difference (LSD) or Tukey's HSD, to
compare treatment means.[12]

4.0 Visualizations
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Caption: Flucarbazone's mode of action via ALS enzyme inhibition.
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Caption: Decision-making workflow for Flucarbazone application.
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Caption: Workflow for a herbicide efficacy and selectivity trial.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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